Cas no 899967-67-0 (4-methoxy-N-(2-{(4-methylphenyl)methylsulfamoyl}ethyl)benzamide)

4-Methoxy-N-(2-{(4-methylphenyl)methylsulfamoyl}ethyl)benzamide is a synthetic organic compound featuring a benzamide core substituted with a methoxy group at the 4-position and an N-linked sulfamoyl ethyl side chain further modified with a 4-methylbenzyl group. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or bioactive molecule targeting sulfonamide-influenced pathways. Its distinct sulfonamide-ethyl linkage enhances binding affinity in receptor interactions, while the methoxy and methylbenzyl groups contribute to lipophilicity and metabolic stability. The compound is suitable for research applications, including enzyme inhibition studies or drug discovery, owing to its well-defined chemical properties and synthetic versatility. Proper handling and storage under inert conditions are recommended to maintain stability.
4-methoxy-N-(2-{(4-methylphenyl)methylsulfamoyl}ethyl)benzamide structure
899967-67-0 structure
Product name:4-methoxy-N-(2-{(4-methylphenyl)methylsulfamoyl}ethyl)benzamide
CAS No:899967-67-0
MF:C18H22N2O4S
MW:362.443283557892
CID:5490236

4-methoxy-N-(2-{(4-methylphenyl)methylsulfamoyl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-N-[2-[(4-methylphenyl)methylsulfamoyl]ethyl]benzamide
    • 4-methoxy-N-(2-{(4-methylphenyl)methylsulfamoyl}ethyl)benzamide
    • Inchi: 1S/C18H22N2O4S/c1-14-4-8-16(9-5-14)20(2)25(22,23)13-12-19-18(21)15-6-10-17(24-3)11-7-15/h4-11H,12-13H2,1-3H3,(H,19,21)
    • InChI Key: JFLDIFASMXTJAI-UHFFFAOYSA-N
    • SMILES: C(NCCS(N(C1=CC=C(C)C=C1)C)(=O)=O)(=O)C1=CC=C(OC)C=C1

4-methoxy-N-(2-{(4-methylphenyl)methylsulfamoyl}ethyl)benzamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2751-0352-10μmol
4-methoxy-N-(2-{[(4-methylphenyl)methyl]sulfamoyl}ethyl)benzamide
899967-67-0 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2751-0352-10mg
4-methoxy-N-(2-{[(4-methylphenyl)methyl]sulfamoyl}ethyl)benzamide
899967-67-0 90%+
10mg
$79.0 2023-05-16
Life Chemicals
F2751-0352-20mg
4-methoxy-N-(2-{[(4-methylphenyl)methyl]sulfamoyl}ethyl)benzamide
899967-67-0 90%+
20mg
$99.0 2023-05-16
Life Chemicals
F2751-0352-2μmol
4-methoxy-N-(2-{[(4-methylphenyl)methyl]sulfamoyl}ethyl)benzamide
899967-67-0 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2751-0352-1mg
4-methoxy-N-(2-{[(4-methylphenyl)methyl]sulfamoyl}ethyl)benzamide
899967-67-0 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2751-0352-20μmol
4-methoxy-N-(2-{[(4-methylphenyl)methyl]sulfamoyl}ethyl)benzamide
899967-67-0 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2751-0352-30mg
4-methoxy-N-(2-{[(4-methylphenyl)methyl]sulfamoyl}ethyl)benzamide
899967-67-0 90%+
30mg
$119.0 2023-05-16
Life Chemicals
F2751-0352-5mg
4-methoxy-N-(2-{[(4-methylphenyl)methyl]sulfamoyl}ethyl)benzamide
899967-67-0 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2751-0352-5μmol
4-methoxy-N-(2-{[(4-methylphenyl)methyl]sulfamoyl}ethyl)benzamide
899967-67-0 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2751-0352-15mg
4-methoxy-N-(2-{[(4-methylphenyl)methyl]sulfamoyl}ethyl)benzamide
899967-67-0 90%+
15mg
$89.0 2023-05-16

Additional information on 4-methoxy-N-(2-{(4-methylphenyl)methylsulfamoyl}ethyl)benzamide

4-Methoxy-N-(2-{(4-Methylphenyl)methylsulfamoyl}ethyl)benzamide (CAS No. 899967-67-0)

4-Methoxy-N-(2-{(4-methylphenyl)methylsulfamoyl}ethyl)benzamide, also known by its CAS registry number CAS No. 899967-67-0, is a complex organic compound with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a benzamide moiety with a methoxy group and a sulfamoyl substituent. The molecule's intricate architecture makes it a promising candidate for various research and industrial applications.

The synthesis of 4-methoxy-N-(2-{(4-methylphenyl)methylsulfamoyl}ethyl)benzamide involves multi-step organic reactions, including nucleophilic substitution, condensation, and sulfonation processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its synthesis.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its chemical stability under various conditions has been thoroughly investigated, revealing its resistance to hydrolysis and oxidation under mild conditions. These properties make it suitable for use in both laboratory and industrial settings.

The biological activity of CAS No. 899967-67-0 has been a focal point of recent studies. Preclinical trials have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its utility in the development of novel therapeutic agents. Additionally, this compound has shown moderate activity against several cancer cell lines, indicating its potential role in anticancer drug discovery.

In the field of agrochemistry, 4-methoxy-N-(2-{(4-methylphenyl)methylsulfamoyl}ethyl)benzamide has been evaluated for its pesticidal properties. Initial experiments suggest that it may act as an effective insecticide or fungicide, although further research is required to confirm these findings and optimize its efficacy.

The application of this compound in materials science is another area of growing interest. Its ability to form stable complexes with metal ions has led to investigations into its potential use as a ligand in catalysis or as a component in advanced materials such as polymers or nanoparticles.

In conclusion, CAS No. 899967-67-0, or 4-methoxy-N-(2-{(4-methylphenyl)methylsulfamoyl}ethyl)benzamide, represents a versatile compound with significant potential across multiple disciplines. Ongoing research continues to uncover new insights into its properties and applications, underscoring its importance in contemporary scientific exploration.

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